Cas no 7384-16-9 (4-Nitro-1H-indazol-3-ol)

• Product Name: 4-Nitro-1H-indazol-3-ol
• CAS No: 7384-16-9
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• MDL: MFCD15529722
• CID: 840398
• PubChem ID: 24728192
• Update Time: 2025-05-21

4-Nitro-1H-indazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-1H-indazol-3-ol
• 3H-INDAZOL-3-ONE,1,2-DIHYDRO-4-NITRO-
• 3-Hydroxy-4-nitro (1H)indazole
• 4-nitro-1,2-dihydroindazol-3-one
• 3-HYDROXY-4-NITRO-1H-INDAZOLE
• 4-nitro-1,2-dihydro-indazol-3-one
• 5-Nitro-3-indazolinon
• JIYHKUVJNVDYQH-UHFFFAOYSA-N
• N-[(1S)-1-cyano-2-phenylEthyl]-carbamic acidphenylmethyl ester
• AKOS006284926
• EN300-93140
• DTXSID50646250
• SCHEMBL1610805
• 7384-16-9
• 4-Nitro-1,2-dihydro-3H-indazol-3-one
• FT-0731220
• G55738
• 3-Hydroxy-4-nitro(1H)indazole
• DA-41525

• MDL： MFCD15529722
• Inchi： 1S/C7H5N3O3/c11-7-6-4(8-9-7)2-1-3-5(6)10(12)13/h1-3H,(H2,8,9,11)
• InChI Key： JIYHKUVJNVDYQH-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 179.03300
• Monoisotopic Mass: 179.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 94.73000
• LogP: 1.69990

Additional information on 4-Nitro-1H-indazol-3-ol

Recent Advances in the Study of 4-Nitro-1H-indazol-3-ol (CAS: 7384-16-9): A Promising Scaffold in Medicinal Chemistry

The compound 4-Nitro-1H-indazol-3-ol (CAS: 7384-16-9) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties and potential applications in drug discovery. This heterocyclic scaffold, characterized by the presence of a nitro group at the 4-position and a hydroxyl group at the 3-position of the indazole ring, has been explored for its role in modulating various biological targets. Recent studies have highlighted its utility as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and inflammation.

One of the most notable advancements in the study of 4-Nitro-1H-indazol-3-ol is its application in the development of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often implicated in cancer and other proliferative disorders. Researchers have successfully derivatized this scaffold to create potent and selective inhibitors targeting specific kinases, such as JAK2 and CDK2. These derivatives have demonstrated promising in vitro and in vivo activity, with some candidates advancing to preclinical evaluation. The nitro group in particular has been shown to enhance binding affinity through interactions with key amino acid residues in the kinase active site.

In addition to its role in kinase inhibition, 4-Nitro-1H-indazol-3-ol has been investigated for its antimicrobial properties. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of indazole-based compounds, including derivatives of 4-Nitro-1H-indazol-3-ol, which exhibited potent activity against drug-resistant bacterial strains such as methicillin-resistant Staphylococcus aureus (MRSA). The nitro group was found to be crucial for the observed antibacterial effects, likely due to its ability to disrupt bacterial cell wall synthesis. These findings open new avenues for the development of next-generation antibiotics to combat the growing threat of antimicrobial resistance.

Another exciting development involves the use of 4-Nitro-1H-indazol-3-ol as a building block for the design of anti-inflammatory agents. Researchers have leveraged its scaffold to create compounds that selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. A 2023 study demonstrated that certain nitro-indazole derivatives exhibited superior COX-2 selectivity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), with reduced gastrointestinal side effects. This suggests that 4-Nitro-1H-indazol-3-ol could serve as a valuable template for the development of safer anti-inflammatory therapies.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 4-Nitro-1H-indazol-3-ol and its derivatives. A novel green chemistry approach utilizing microwave-assisted synthesis has been reported to significantly improve yield and reduce reaction times compared to conventional methods. This advancement not only enhances the scalability of production but also aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing. Furthermore, computational modeling studies have provided insights into the structure-activity relationships (SAR) of nitro-indazole compounds, enabling more rational drug design.

In conclusion, 4-Nitro-1H-indazol-3-ol (CAS: 7384-16-9) represents a highly promising scaffold in medicinal chemistry with diverse therapeutic applications. Recent research has elucidated its potential in multiple disease areas, from cancer to infectious diseases and inflammation. The continued exploration of this scaffold, coupled with advances in synthetic methodologies and computational modeling, is expected to yield novel drug candidates in the coming years. As the field progresses, particular attention should be paid to optimizing the pharmacokinetic properties of nitro-indazole derivatives to enhance their clinical translatability.